5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione

• IUPAC Name: 3-(2-chlorophenyl)-1-[(2-methylphenyl)methyl]-4aH-[1]benzothiolo[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C24H18ClN2O2S/c1-15-8-2-3-9-16(15)14-26-21-17-10-4-7-13-20(17)30-22(21)23(28)27(24(26)29)19-12-6-5-11-18(19)25/h2-13,22H,14H2,1H3/q+1
• InChI Key: BXFACQWIVUTWKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C[N+]2=C3C(C(=O)N(C2=O)C4=CC=CC=C4Cl)SC5=CC=CC=C53
• Molecular Formula: C24H18ClN2O2S+
• Molecular Weight: 433.9 g/mol
• CAS No.: 902450-39-9

Description

Historical Development of Heterocyclic Compounds in Medicinal Chemistry

The exploration of heterocyclic compounds began in the early 19th century, with landmark discoveries such as Brugnatelli’s isolation of alloxan from uric acid (1818) and Dobereiner’s synthesis of furfural (1832). By the mid-20th century, heterocycles dominated pharmaceutical development, exemplified by penicillin’s β-lactam structure (1948). Nitrogen-containing heterocycles now constitute 59% of FDA-approved drugs due to their versatility in mimicking biological molecules and modulating protein targets. The emergence of thiadiazatricyclic systems reflects advancements in synthetic methodologies, particularly transition-metal-catalyzed cyclizations and multicomponent reactions.

Classification and Nomenclature of Thiadiazatricyclic Scaffolds

Thiadiazatricyclic compounds belong to the broader class of fused heterocycles, characterized by:

• Ring fusion : The diazatricyclo[7.4.0.0²,⁷] system combines a seven-membered ring with two fused smaller cycles (four- and six-membered).
• Heteroatom arrangement : The "8-thia" designation indicates a sulfur atom at position 8, while "3,5-diaza" specifies nitrogen atoms at positions 3 and 5.

The IUPAC name follows Hantzsch-Widman rules modified for polycyclic systems:

• Identify the bridgehead atoms (positions 2 and 7) using the tricyclo[m.n.p] notation.
• Prioritize heteroatoms in descending order (S > N > O).
• Assign locants to substituents (2-chlorophenyl at position 5, 2-methylbenzyl at position 3).

Structural Significance of the Diazatricyclo[7.4.0.0²,⁷] Core

The compound’s core exhibits three critical features:

Structural Feature	Pharmacological Implication
Rigid tricyclic framework	Preorganizes binding groups for target engagement
Sulfur atom at position 8	Enhances lipophilicity and metabolic stability
Keto groups at 4,6-positions	Facilitates hydrogen bonding with proteases

X-ray crystallographic studies of analogous structures reveal planar aromatic regions (positions 1–9) and a bent conformation at the sulfur-containing ring, enabling simultaneous interactions with hydrophobic pockets and polar active sites.

Evolution of Thiadiazatricyclic Research

Key milestones in thiadiazatricyclic chemistry include:

• 1980s : Discovery of benzothiazepines as calcium channel blockers.
• 2000s : Development of apixaban-like factor Xa inhibitors using tricyclic cores.
• 2020s : Computational design of diazatricyclo derivatives for kinase inhibition.

Recent synthetic breakthroughs employ:

• Ullmann couplings : For constructing aryl-nitrogen bonds in constrained systems.
• Japp–Klingemann reactions : To introduce hydrazine moieties into tricyclic frameworks.

Importance in Drug Discovery and Development

Thiadiazatricyclic scaffolds address three drug design challenges:

• Bioavailability : The fused ring system reduces rotational freedom, improving oral absorption.
• Selectivity : The 3D arrangement discriminates between structurally similar enzyme isoforms.
• Synthetic tractability : Late-stage functionalization allows rapid analog generation.

Notable drug candidates sharing this scaffold exhibit activity against:

• Coagulation factors : Via thrombin binding site mimicry.
• Cyclin-dependent kinases : Through ATP-competitive inhibition.
• GPCRs : Leveraging the benzyl substituent’s aromatic stacking.

The compound’s 2-chlorophenyl and 2-methylbenzyl groups likely enhance target affinity by:

• Occupying hydrophobic subpockets.
• Inducing dipole interactions with electron-rich residues.

Biological Activity

The compound 5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore its biological properties, including mutagenicity, cytotoxicity, and other pharmacological effects.

Chemical Structure

The compound's structure can be summarized as follows:

• Molecular Formula : C₁₈H₁₄ClN₂S
• Molecular Weight : 340.83 g/mol
• IUPAC Name : 5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione

Mutagenicity

Research indicates that this compound exhibits strong mutagenic properties. In a study referenced by the National Institute of Health Sciences (NIHS), it was classified as a Class A mutagen based on its performance in the Ames test, which assesses the mutagenic potential of chemical compounds using bacterial strains . This classification suggests significant concern regarding its potential to cause genetic mutations.

Cytotoxicity

Cytotoxicity assays have demonstrated that the compound can induce cell death in various cancer cell lines. For instance, studies have shown that it affects cell viability and induces apoptosis in human cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction .

Antimicrobial Activity

Preliminary studies suggest that this compound may possess antimicrobial properties against certain bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of protein synthesis .

Case Studies

• Ames Test Results
  • In a controlled study using Salmonella typhimurium strains TA98 and TA100, the compound showed a significant increase in revertant colonies compared to the control group, indicating its strong mutagenic potential .
• Cancer Cell Line Studies
  • A series of experiments conducted on breast cancer cell lines (MCF-7) revealed that treatment with this compound resulted in a dose-dependent decrease in cell viability after 24 hours of exposure. Flow cytometry analysis indicated an increase in early apoptotic cells when treated with higher concentrations .
• Antimicrobial Testing
  • In vitro testing against Staphylococcus aureus and Escherichia coli showed that the compound inhibited bacterial growth at concentrations as low as 50 µg/mL, suggesting potential utility as an antimicrobial agent .

Data Tables

Biological Activity	Result
Mutagenicity	Class A (positive in Ames test)
Cytotoxicity	Induces apoptosis in MCF-7 cells
Antimicrobial	Inhibits growth of S. aureus and E. coli

Scientific Research Applications

Pharmaceutical Development

The compound has shown promise in pharmaceutical applications due to its potential as a therapeutic agent. Research indicates that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for pain management therapies.

Case Study: Analgesic Activity

In a study conducted on animal models, the compound demonstrated significant analgesic effects compared to control groups. The results suggested a mechanism involving the inhibition of cyclooxygenase enzymes (COX-1 and COX-2), which are critical in the inflammatory response .

Antimicrobial Activity

Another area of interest is the antimicrobial properties of this compound. Preliminary studies have indicated that it possesses activity against various bacterial strains.

Data Table: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that the compound could be further explored for use in developing new antimicrobial agents .

Agricultural Applications

The compound's unique structure may also lend itself to agricultural uses, particularly as a pesticide or herbicide.

Case Study: Herbicidal Activity

Research has shown that derivatives of similar compounds exhibit herbicidal properties. A study evaluating its effectiveness on common weeds indicated that it could inhibit growth significantly when applied at specific concentrations .

Material Science

In material science, compounds with similar structural features have been investigated for their potential use in developing advanced materials with specific mechanical properties.

Data Table: Mechanical Properties of Related Compounds

Compound	Tensile Strength (MPa)	Elongation (%)
Compound A	250	10
Compound B	300	15
5-(2-Chlorophenyl)...	TBD	TBD

Further studies are required to evaluate the mechanical properties of 5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione in this context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with 4-(3-chlorophenyl)-6-[(4-fluorophenyl)methyl]-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-diene-3,5-dione (hereafter termed Compound A ) , a structurally related analog.

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Compound A
Molecular Weight	Not explicitly reported (estimated ~450–470 g/mol)	470.9 g/mol
Substituents	5-(2-Chlorophenyl), 3-(2-methylphenylmethyl)	4-(3-Chlorophenyl), 6-(4-fluorophenylmethyl)
Heteroatoms	8-Thia, 3,5-diaza	8-Thia, 11-oxa, 4,6-diaza
XLogP3	Predicted higher lipophilicity (due to o-tolylmethyl)	4.9 (moderate lipophilicity)
Rotatable Bonds	Likely 3–4 (similar scaffold)	3
Polar Surface Area (Ų)	~78–85 (estimated for tricyclic diones)	78.1
Solubility	Lower aqueous solubility (non-polar substituents)	Likely low (high XLogP3, fluorophenyl group)

Key Findings from Structural Analysis

The 2-methylphenylmethyl substituent introduces ortho-substitution effects, increasing hydrophobicity relative to Compound A’s 4-fluorophenylmethyl, which has electron-withdrawing fluorine .

Heteroatom Influence :

• The 11-oxa (oxygen) in Compound A could improve hydrogen-bonding capacity versus the target compound’s sulfur-dominated system, affecting solubility and metabolic stability .

Conformational Rigidity :

• Both compounds exhibit rigid tricyclic frameworks, but the 12,12-dimethyl groups in Compound A may further restrict rotational freedom, impacting pharmacokinetic properties .

Table 2: Hypothetical Pharmacokinetic Comparison

Parameter	Target Compound	Compound A
Metabolic Stability	Moderate (susceptible to CYP450 oxidation)	Higher (fluorine reduces metabolism)
Oral Bioavailability	Low (high lipophilicity)	Moderate (balanced XLogP3)
**Plasma Protein Binding	Likely >90%	>90% (typical for lipophilic drugs)